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Compound of Interest

Compound Name: ORM-3819

Cat. No.: B609771

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of ORM-3819 (CAS: 360794-85-0). It includes detailed personal protective equipment (PPE)
requirements, safe handling and storage procedures, disposal guidelines, and an overview of
its mechanism of action with corresponding signaling pathway diagrams. Adherence to these
guidelines is critical to ensure laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling ORM-3819 to
minimize exposure and ensure personal safety.

Table 1: Personal Protective Equipment Requirements for ORM-3819
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Protection Type Specification Rationale

. ' - Protects against dust formation
Eye/Face Protection Tightly fitting safety goggles.
and splashes.[1]

Hand Protection Chemical impermeable gloves.  Prevents skin contact.[1]

] Wear suitable protective o ]
Body Protection ) Minimizes skin exposure.[1]
clothing.

Use in a well-ventilated place. o ]
. _ Avoid inhalation of dust and
Respiratory Protection If dust or aerosols are formed,
) ) aerosols.[1]
use a suitable respirator.

Safe Handling and Storage

Proper handling and storage are crucial to maintain the integrity of ORM-3819 and the safety of
laboratory personnel.

Table 2: Handling and Storage Procedures for ORM-3819

Procedure Guideline

Handle in a well-ventilated place. Avoid contact

with skin and eyes. Avoid the formation of dust

Handling )
and aerosols. Use non-sparking tools. Prevent
fire caused by electrostatic discharge steam.[1]
Store the container tightly closed in a dry, cool,
and well-ventilated place. Store apart from
Storage

foodstuff containers or incompatible materials.

Recommended storage temperature is 2-8°C.[1]

Accidental Release and Disposal Measures

In the event of an accidental release, immediate and appropriate action is necessary. Disposal
of ORM-3819 must be conducted in a safe and environmentally responsible manner.

Table 3: Accidental Release and Disposal Plan for ORM-3819
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Aspect

Procedure

Accidental Release

Avoid dust formation. Avoid breathing mist, gas,
or vapors. Avoid contact with skin and eyes. Use
personal protective equipment. Wear chemical
impermeable gloves. Ensure adequate
ventilation. Remove all sources of ignition.
Evacuate personnel to safe areas. Prevent
further leakage or spillage if safe to do so. Do
not let the chemical enter drains. Collect and
arrange disposal. Keep in suitable, closed
containers for disposal. Use spark-proof tools

and explosion-proof equipment.[1]

Disposal

Dispose of contents/container to an approved
waste disposal plant. Adhered or collected
material should be promptly disposed of, in
accordance with appropriate laws and

regulations.[1]

First Aid Measures

Table 4: First Aid for ORM-3819 Exposure

Exposure Route

First Aid Instructions

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]
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Mechanism of Action and Signaling Pathways

ORM-3819 is a potent inotropic agent that enhances cardiac contractility through a dual
mechanism of action: sensitizing cardiac troponin C (cTnC) to calcium and selectively inhibiting
phosphodiesterase 11l (PDE llI).[2]

Cardiac Troponin C (cTnC) Sensitization:

ORM-3819 binds to cardiac troponin C, a key protein in the regulation of muscle contraction.
This binding increases the sensitivity of the myofilaments to calcium, meaning that less calcium
is required to initiate contraction. This leads to an increased force of contraction without a
significant increase in intracellular calcium concentration.[2][3]

ORM-3819 Binds to Cardiac Troponin C (cTnC) ,
(Inactive) Conformational
Change

Increased Affinity

Initiates

cTnC-ORM-3819 Complex
(Sensitized)

Enhanced Myofilament
Contraction

T rmal
y Inhibits i 1] g ctivates Protein Kinase A osphorylates eads to 7
ORM-3819 (PDE3) PKA) Positive Inotropy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
ORM-3819]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609771#personal-protective-equipment-for-handling-
orm-3819]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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